Cas no 2227661-81-4 (4-bromo-3-(1R)-1-hydroxyethylbenzonitrile)

• Product Name: 4-bromo-3-(1R)-1-hydroxyethylbenzonitrile
• CAS No: 2227661-81-4
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 6384180
• PubChem ID: 165782719
• Update Time: 2025-05-25

4-bromo-3-(1R)-1-hydroxyethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(1R)-1-hydroxyethylbenzonitrile
• EN300-1935004
• 4-bromo-3-[(1R)-1-hydroxyethyl]benzonitrile
• 2227661-81-4

• Inchi： 1S/C9H8BrNO/c1-6(12)8-4-7(5-11)2-3-9(8)10/h2-4,6,12H,1H3/t6-/m1/s1
• InChI Key： FZQHNNXKAWRMOX-ZCFIWIBFSA-N
• SMILES： BrC1=CC=C(C#N)C=C1[C@@H](C)O

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44Ų

Additional information on 4-bromo-3-(1R)-1-hydroxyethylbenzonitrile

Recent Advances in the Study of 4-bromo-3-(1R)-1-hydroxyethylbenzonitrile (CAS: 2227661-81-4)

The compound 4-bromo-3-(1R)-1-hydroxyethylbenzonitrile (CAS: 2227661-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral benzonitrile derivative is being explored for its potential applications in drug discovery, particularly as a key intermediate or pharmacophore in the synthesis of novel therapeutic agents. Recent studies have focused on its stereoselective synthesis, biological activity, and potential as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of 4-bromo-3-(1R)-1-hydroxyethylbenzonitrile using chiral auxiliaries, achieving >99% enantiomeric excess. The research team highlighted the compound's stability under various reaction conditions, making it particularly valuable for multi-step synthetic routes. The presence of both the bromo and nitrile functional groups provides versatile handles for further chemical modifications, while the chiral alcohol moiety offers opportunities for stereospecific interactions with biological targets.

In pharmacological investigations, preliminary screening results indicate that 4-bromo-3-(1R)-1-hydroxyethylbenzonitrile shows moderate inhibitory activity against certain kinase enzymes implicated in inflammatory pathways. While not sufficiently potent as a standalone therapeutic agent, molecular docking studies suggest that derivatives of this compound could be optimized for improved target binding. Researchers at several pharmaceutical companies have filed patents incorporating this scaffold into larger molecules designed to modulate protein-protein interactions.

The metabolic stability and pharmacokinetic properties of 4-bromo-3-(1R)-1-hydroxyethylbenzonitrile were recently characterized in a series of in vitro assays. Results published in Xenobiotica (2024) indicate reasonable metabolic stability in human liver microsomes (t1/2 > 60 minutes) and moderate permeability in Caco-2 cell monolayers, suggesting potential for oral bioavailability in derivative compounds. These findings have spurred additional structure-activity relationship studies aimed at optimizing the pharmacophore while maintaining these favorable ADME properties.

Current research directions include exploring the compound's utility in PROTAC (proteolysis targeting chimera) design, where its small size and functional group diversity make it an attractive linker component. Several research groups are investigating its incorporation into bifunctional molecules that can simultaneously bind target proteins and E3 ubiquitin ligases. The bromo substituent in particular provides a convenient point for click chemistry conjugation to various warhead molecules.

As the field of targeted protein degradation continues to expand, 4-bromo-3-(1R)-1-hydroxyethylbenzonitrile is emerging as a valuable chemical tool. Its combination of synthetic accessibility, chiral purity, and functional group versatility positions it as an important building block in modern medicinal chemistry. Future research will likely focus on expanding its applications in fragment-based drug discovery and as a core structure for developing new chemical probes of biological systems.